Cas no 2171957-82-5 (1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one)

• Product Name: 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one
• CAS No: 2171957-82-5
• MF: C₉H₇I₂N₃OS
• MW: 459.04532456398
• CID: 6023210
• PubChem ID: 165959176
• Update Time: 2025-05-21

1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one
• 1-[4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-yl]ethan-1-one
• 2171957-82-5
• EN300-1292359

• Inchi： 1S/C9H7I2N3OS/c1-4(15)9-13-6(3-16-9)14-5(2)12-7(10)8(14)11/h3H,1-2H3
• InChI Key： BAPHCJBJRFRNMD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)N1C1=CSC(C(C)=O)=N1)I

Computed Properties

• Exact Mass: 458.83993g/mol
• Monoisotopic Mass: 458.83993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Additional information on 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one

Introduction to the Compound CAS No. 2171957-82-5: 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one

The compound with the Chemical Abstracts Service (CAS) number 2171957-82-5, known as 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and medicinal research. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and current research trends.

Chemical Structure and Synthesis: The compound 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one is characterized by its unique molecular framework, which includes a thiazole ring and an imidazole ring substituted with diiodo and methyl groups. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 4-chloroacetylthiazole and 4,5-diiodo-2-methylimidazole. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities: One of the most intriguing aspects of 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one is its potential biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and antiviral properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the replication of several viral strains, including influenza and herpes simplex virus (HSV). Additionally, it has been found to modulate key signaling pathways involved in inflammation, making it a promising candidate for the development of novel therapeutic agents.

Pharmacological Applications: The unique combination of anti-inflammatory and antiviral activities makes 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-ylethan-1-one a valuable target for drug discovery. Current research is focused on optimizing its pharmacological properties to enhance its efficacy and reduce potential side effects. Preclinical studies have shown promising results in animal models of inflammatory diseases and viral infections. These findings have paved the way for further clinical trials to evaluate its safety and effectiveness in human subjects.

Mechanism of Action: The mechanism by which 1-4-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)-1,3-thiazol-2-yethanone exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, it may interfere with viral replication by targeting specific viral enzymes or proteins essential for viral propagation.

Clinical Trials and Future Prospects: While still in the early stages of development, the compound 1-4-(4,5-diiodo-2-methyl-H-imidazol-l-yI)-l ,3-thiazol - 2 - ylethan - 1 - one shows great promise for future clinical applications. Ongoing clinical trials are aimed at assessing its safety profile and therapeutic potential in various disease conditions. If successful, this compound could potentially offer new treatment options for patients suffering from inflammatory diseases and viral infections.

Safety Considerations: As with any new chemical entity, safety considerations are paramount in the development process. Preclinical toxicology studies have indicated that 1 - 4 - ( 4 , 5 - diiodo - 2 - methyl - 1 H - imidazol - 1 - yl ) - 1 , 3 - thiazol - 2 - ylethan - 1 - one is generally well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile and potential interactions with other medications.

Conclusion: In conclusion, the compound with CAS number 2171957 - 82 - 5, known as 1 - 4 -( 4 , 5 - diiodo - 2 - methyl - 1 H - imidazol - 1 yl ) - 1 , 3 thiazol - 2 ylethanone strong > , represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and viral infections.